Cas no 175909-91-8 (Ethyl 6-sulfanylpyridine-3-carboxylate)

• Product Name: Ethyl 6-sulfanylpyridine-3-carboxylate
• CAS No: 175909-91-8
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 2782607
• PubChem ID: 10674284
• Update Time: 2025-04-21

Ethyl 6-sulfanylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 6-MERCAPTONICOTINATE
• Ethyl 6-thioxo-1,6-dihydropyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 1,6-dihydro-6-thioxo-, ethyl ester
• AHA90991
• 175909-91-8
• AKOS000139683
• CS-0257384
• Ethyl6-thioxo-1,6-dihydropyridine-3-carboxylate
• DTXSID50443286
• ethyl 6-sulfanylpyridine-3-carboxylate
• Z271138134
• SCHEMBL6575737
• Ethyl 6-sulfanylidene-1H-pyridine-3-carboxylate
• AKOS030566168
• G20891
• EN300-67169
• Ethyl 6-sulfanylpyridine-3-carboxylate

• Inchi： 1S/C8H9NO2S/c1-2-11-8(10)6-3-4-7(12)9-5-6/h3-5H,2H2,1H3,(H,9,12)
• InChI Key： CKUOYKJEONNLOF-UHFFFAOYSA-N
• SMILES： S=C1C=CC(C(=O)OCC)=CN1

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids